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Compound of Interest

Compound Name: 4-Phenylphenol

Cat. No.: B051918 Get Quote

An In-depth Examination of [1,1′-Biphenyl]-4-ol for Scientific and Drug Development

Applications

This technical guide provides a comprehensive overview of 4-Phenylphenol (CAS No. 92-69-

3), an organic compound of significant interest in various scientific and industrial fields. This

document details its chemical identity, physicochemical properties, synthesis protocols, and key

applications, with a focus on its relevance to researchers, scientists, and professionals in drug

development.

Core Chemical Identity and Nomenclature
4-Phenylphenol is an aromatic organic compound, specifically a hydroxylated biphenyl. It is

one of three isomers of hydroxydiphenyl.[1] Its unique structure, featuring a hydroxyl group on

a biphenyl scaffold, underpins its chemical reactivity and biological activity.[2][3]

The standard nomenclature and identification numbers for this compound are crucial for

accurate research and regulatory compliance. The preferred IUPAC name for this compound is

[1,1′-Biphenyl]-4-ol.[1][4] Its universally recognized Chemical Abstracts Service (CAS) number

is 92-69-3.[1][5][6][7][8]

Table 1: Chemical Identifiers for 4-Phenylphenol
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Identifier Value

IUPAC Name [1,1′-Biphenyl]-4-ol[1][4]

CAS Number 92-69-3[1][5][6][7][8]

Other Names
4-Hydroxybiphenyl, p-Phenylphenol, 4-

Biphenylol, 1-Hydroxy-4-phenylbenzene[1][6][7]

Molecular Formula C₁₂H₁₀O[1][5][7][8]

SMILES C1=CC=C(C=C1)C2=CC=C(C=C2)O[1]

InChI Key YXVFYQXJAXKLAK-UHFFFAOYSA-N[1][4]

Physicochemical Properties
4-Phenylphenol is a white to off-white crystalline solid, often appearing as flakes, with a faint

phenolic odor.[1][3][5] It exhibits limited solubility in water but is readily soluble in many organic

solvents, such as ethanol, acetone, and ether, as well as in alkaline solutions.[2][3][6] This

solubility profile is consistent with its structure, which combines a nonpolar biphenyl group with

a polar hydroxyl functional group.[3]

Table 2: Key Physicochemical Data for 4-Phenylphenol

Property Value

Molar Mass 170.21 g/mol [1][5][7][8]

Melting Point 164–166 °C[1][5][9]

Boiling Point 305–308 °C[1]

Appearance
White to pale cream or pink powder/flakes[1][4]

[5]

Solubility in Water Very slightly soluble[1]

Purity (Typical) ≥97%[7]
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4-Phenylphenol can be produced through several synthetic routes. Industrially, it is often

obtained as a byproduct in the high-temperature, base-catalyzed conversion of chlorobenzene

to phenol.[1] Another method involves the sulfonation of biphenyl followed by hydrolysis.[1]

For laboratory and research purposes, a common and efficient method is the palladium-

catalyzed Suzuki-Miyaura coupling reaction.[3] This reaction forms a carbon-carbon bond

between an aryl halide and an arylboronic acid, offering high yields and regioselectivity.[3]

Experimental Protocol: Synthesis via Suzuki Coupling
The following protocol describes the synthesis of 4-Phenylphenol from 4-iodophenol and

phenylboronic acid, adapted from established methodologies.[3][10]

Materials:

Phenylboronic acid (122 mg)

4-Iodophenol (220 mg)

Potassium carbonate (414 mg)

10% Palladium on carbon (Pd/C) (3 mg)

Deionized water (21 mL total)

Methanol (MeOH) (10 mL)

2 M Hydrochloric acid (HCl)

Procedure:

Reaction Setup: In a 50 mL round-bottom flask, combine phenylboronic acid, 4-iodophenol,

potassium carbonate, and 10 mL of deionized water.[3][10]

Catalyst Addition: Prepare a slurry of 10% Pd/C in 1 mL of deionized water and transfer it to

the reaction flask.[3][10]
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Reflux: Attach a condenser and reflux the mixture with vigorous stirring for approximately 30

minutes, or until a precipitate forms.[3][10]

Acidification: Allow the mixture to cool to room temperature. Acidify the solution to an acidic

pH using 2 M HCl (verify with indicator paper).[3]

Isolation: Filter the resulting solid, which contains the product and the catalyst, using a

Hirsch funnel. Wash the solid with 10 mL of water.[3][10]

Extraction: Transfer the solid back to the funnel and add 10 mL of methanol to dissolve the

product, collecting the filtrate.[3][10]

Precipitation: Add 10 mL of deionized water to the methanol filtrate to precipitate the 4-
Phenylphenol.[3][10]

Purification: The product can be further purified by recrystallization from a hot

methanol/water mixture.[3][10]

Drying: Filter the purified solid under vacuum and air dry.[3][10]
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Figure 1. Experimental workflow for the Suzuki coupling synthesis of 4-Phenylphenol.
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Applications in Research and Drug Development
4-Phenylphenol is a versatile compound with applications spanning multiple industries,

including its use as an intermediate in the synthesis of polymers, dyes, and the fungicide

bitertanol.[9][11][12] For the target audience of this guide, its roles in life sciences and drug

development are of particular importance.

Antimicrobial Agent: The compound exhibits strong antimicrobial properties against a variety

of bacteria and fungi.[5][9] This makes it a valuable component in disinfectants, antiseptics,

and preservatives, and a subject of research for developing new anti-infective agents.[2][5]

[9]

Drug Development Intermediate: 4-Phenylphenol serves as a building block in the synthesis

of more complex pharmaceutical compounds.[5][9] Its biphenyl structure can be a key

pharmacophore for interacting with biological targets.

Endocrine Disruption Research: 4-Phenylphenol is recognized as an endocrine-disrupting

chemical (EDC).[3][6] It functions as an agonist for the estrogen receptor alpha (ERα) and an

antagonist for the androgen receptor (AR).[1][13] This dual activity makes it a critical tool for

studying endocrine signaling pathways, hormone-related diseases, and the toxicological

effects of environmental chemicals.[7][10]

Biochemical Studies: Due to its antioxidant properties, 4-phenylphenol is used in

biochemical research to investigate mechanisms of oxidative stress in cellular systems.[11]

Biological Activity and Signaling Pathways
The most well-characterized biological activity of 4-Phenylphenol is its interaction with nuclear

hormone receptors, which are ligand-activated transcription factors.[4]

Agonism of Estrogen Receptor Alpha (ERα)
As an ERα agonist, 4-Phenylphenol mimics the action of the endogenous hormone 17β-

estradiol.[1][13] Upon binding, it induces a conformational change in the receptor, leading to its

dimerization and translocation to the nucleus. The receptor-ligand complex then binds to

specific DNA sequences known as Estrogen Response Elements (EREs) in the promoter

regions of target genes, recruiting co-activator proteins and initiating gene transcription.[14]
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This pathway is central to many physiological processes and is a key target in breast cancer

research.[13]
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Figure 2. Agonistic action of 4-Phenylphenol on the Estrogen Receptor α signaling pathway.
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Conversely, 4-Phenylphenol acts as an antagonist to the Androgen Receptor.[1][13] It

competes with endogenous androgens (like testosterone) for binding to the AR's ligand-binding

pocket.[15] This binding prevents the receptor from adopting its active conformation. As a

result, the recruitment of co-activator proteins is blocked, and the receptor may instead recruit

co-repressor proteins.[16] This inhibits the transcription of androgen-responsive genes, a

mechanism that is fundamental to therapies for prostate cancer.[4][17]
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Figure 3. Antagonistic action of 4-Phenylphenol on the Androgen Receptor signaling pathway.

Safety and Handling
4-Phenylphenol is classified as a hazardous substance. It can cause skin and eye irritation

and may cause respiratory irritation.[1] It is also classified as hazardous to the aquatic

environment.[1] Appropriate personal protective equipment (PPE), including gloves and safety
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glasses, should be used when handling this chemical. Work should be conducted in a well-

ventilated area or a fume hood.[6] The compound is stable under normal conditions but is

incompatible with strong oxidizing agents, strong bases, and halogens.[6][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7408918/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7408918/
https://pubmed.ncbi.nlm.nih.gov/28645579/
https://pubmed.ncbi.nlm.nih.gov/28645579/
https://www.mdpi.com/1467-3045/47/9/780
https://www.benchchem.com/product/b051918#4-phenylphenol-cas-number-and-iupac-nomenclature
https://www.benchchem.com/product/b051918#4-phenylphenol-cas-number-and-iupac-nomenclature
https://www.benchchem.com/product/b051918#4-phenylphenol-cas-number-and-iupac-nomenclature
https://www.benchchem.com/product/b051918#4-phenylphenol-cas-number-and-iupac-nomenclature
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051918?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

